Cas no 52799-91-4 (L-Cysteine, S-methyl-, ethyl ester, hydrochloride)

• Product Name: L-Cysteine, S-methyl-, ethyl ester, hydrochloride
• CAS No: 52799-91-4
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 358767
• PubChem ID: 13890968
• Update Time: 2025-09-23

L-Cysteine, S-methyl-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-methyl-, ethyl ester, hydrochloride
• ethyl (2R)-2-amino-3-methylsulfanylpropanoate;hydrochloride
• starbld0010113
• Ethyl S-methyl-L-cysteinate hydrochloride
• EN300-6482212
• 52799-91-4
• ETHYL (2R)-2-AMINO-3-(METHYLSULFANYL)PROPANOATE HYDROCHLORIDE

• Inchi： 1S/C6H13NO2S.ClH/c1-3-9-6(8)5(7)4-10-2;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： VSVWQMIGAVLMCJ-JEDNCBNOSA-N
• SMILES： Cl.S(C)C[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų